Cas no 2098111-51-2 (4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine)

• Product Name: 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine
• CAS No: 2098111-51-2
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5728900
• PubChem ID: 121208869
• Update Time: 2025-06-14

4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• starbld0032497
• 2098111-51-2
• F2157-0445
• AKOS026718281
• 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine
• 4-[[4-(ethoxymethyl)triazol-1-yl]methyl]piperidine
• Piperidine, 4-[[4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl]methyl]-

• Inchi： 1S/C11H20N4O/c1-2-16-9-11-8-15(14-13-11)7-10-3-5-12-6-4-10/h8,10,12H,2-7,9H2,1H3
• InChI Key： DXWIVIRDDLLLFC-UHFFFAOYSA-N
• SMILES： O(CC)CC1=CN(CC2CCNCC2)N=N1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 354.3±40.0 °C(Predicted)
• pka: 10.36±0.10(Predicted)

Additional information on 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine

Comprehensive Overview of 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine (CAS No. 2098111-51-2)

4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine (CAS No. 2098111-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a piperidine ring and a triazole moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine includes a 1,2,3-triazole core, which is known for its stability and ability to participate in hydrogen bonding. The ethoxymethyl substituent adds a layer of hydrophobicity, while the piperidine ring contributes to its basicity and potential interactions with biological targets. Researchers are particularly interested in this compound due to its potential role as a pharmacophore in the development of new therapeutic agents, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory drugs.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in click chemistry and bioconjugation. The compound 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine is no exception, as it can serve as a building block for more complex molecules. Its CAS No. 2098111-51-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, physicochemical properties, and safety data, which are critical for laboratory applications.

From a synthetic perspective, the preparation of 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine typically involves Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method ensures high yield and selectivity, making it a preferred route for researchers. The compound's solubility in organic solvents like DMSO and methanol further enhances its utility in various experimental setups. Additionally, its stability under ambient conditions makes it a practical choice for long-term storage and transportation.

The potential applications of 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine extend beyond pharmaceuticals. It is also being explored in the field of material science, particularly in the development of polymers and coatings with enhanced properties. Its ability to act as a ligand in coordination chemistry opens doors for catalytic applications, which are highly sought after in industrial processes. These diverse uses make it a compound of interest across multiple disciplines.

As the scientific community continues to explore the capabilities of 1,2,3-triazole derivatives, 4-((4-(ethoxymethyl)-1H-1,2,3-triazol-1-yl)methyl)piperidine stands out as a versatile and valuable molecule. Its CAS No. 2098111-51-2 serves as a unique identifier for researchers seeking to delve deeper into its properties and applications. With ongoing advancements in organic synthesis and drug design, this compound is poised to play a pivotal role in future innovations.